Cas no 105267-88-7 ((Nle8·21,Tyr34)-pTH (1-34) amide (rat))
(Nle8·21,Tyr34)-pTH (1-34) amide (rat) Chemical and Physical Properties
Names and Identifiers
-
- (Nle8·21,Tyr34)-pTH (1-34) amide (rat)
- (Nle?·??00Tyr??)-pTH(1-34)amide(rat)
- (NLE8,21,TYR34)-PTH (1-34) AMIDE (RAT)
- H-Ala-Val-Ser-Glu-Ile-Gln-Leu-Nle-His-Asn-Leu-Gly-Lys-His-Leu-Ala-Ser-Val-Glu-Arg-Nle-Gln-Trp-Leu-Arg-Lys-Lys-Leu-Gln-Asp-Val-His-Asn-Tyr-NH2
- [NLE8,21, TYR34]-PARATHYROID HORMONE (1-34) AMIDE (RAT)
- ALA-VAL-SER-GLU-ILE-GLN-LEU-NLE-HIS-ASN-LEU-GLY-LYS-HIS-LEU-ALA-SER-VAL-GLU-ARG-NLE-GLN-TRP-LEU-ARG-LYS-LYS-LEU-GLN-ASP-VAL-HIS-ASN-TYR-NH2 RAT
- (nle8,21
- (NLE8,21, TYR34) PARATHYROID HORMONE*FRA GMENT 1-34-
- ALA-VAL-SER-GLU-ILE-GLN-LEU-NLE-HIS-ASN-LEU-GLY-LYS-HIS-LEU-ALA-SER-VAL-GLU-ARG-NLE-GLN-TRP-LEU-ARG-LYS-LYS-LEU-GLN-ASP-VAL-HIS-ASN-TYR-NH2
- (Nle8,21,Tyr34)-rat parathyroid hormone (1-34) amide
-
(Nle8·21,Tyr34)-pTH (1-34) amide (rat) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P000793-1mg |
[Nle8,21,Tyr34]-Parathyroid Hormone (1-34) amide, rat |
105267-88-7 | 1mg |
$290.00 | 2024-07-19 | ||
| AAPPTec | P000793-5mg |
[Nle8,21,Tyr34]-Parathyroid Hormone (1-34) amide, rat |
105267-88-7 | 5mg |
$870.00 | 2024-07-19 | ||
| AAPPTec | P000793-10mg |
[Nle8,21,Tyr34]-Parathyroid Hormone (1-34) amide, rat |
105267-88-7 | 10mg |
$1.450.00 | 2024-07-19 | ||
| A2B Chem LLC | AE08236-1mg |
(NLE8,21,TYR34)-PTH (1-34) AMIDE (RAT) |
105267-88-7 | 1mg |
$442.00 | 2024-04-20 | ||
| A2B Chem LLC | AE08236-5mg |
(NLE8,21,TYR34)-PTH (1-34) AMIDE (RAT) |
105267-88-7 | 5mg |
$1124.00 | 2024-04-20 | ||
| A2B Chem LLC | AE08236-10mg |
(NLE8,21,TYR34)-PTH (1-34) AMIDE (RAT) |
105267-88-7 | 10mg |
$1806.00 | 2024-04-20 |
(Nle8·21,Tyr34)-pTH (1-34) amide (rat) Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (Nle8·21,Tyr34)-pTH (1-34) amide (rat)
Introduction to (Nle8·21,Tyr34)-pTH (1-34) Amide (rat) and CAS No. 105267-88-7
The compound identified by the chemical formula CAS No. 105267-88-7 and the product name (Nle8·21,Tyr34)-pTH (1-34) amide (rat) represents a significant advancement in the field of biochemical research and pharmaceutical development. This synthetic peptide, specifically designed for rat applications, has garnered considerable attention due to its unique structural properties and biological activities. The inclusion of modified amino acids, such as Nle8 (norleucine at position 8) and Tyr34 (tyrosine at position 34), enhances its stability and bioavailability, making it a valuable tool for researchers studying endocrine and immunological pathways.
In recent years, there has been a growing interest in synthetic peptides that mimic natural hormones and neuropeptides. Among these, thyrotropin-releasing hormone (TRH) analogs have been extensively studied for their potential therapeutic applications. The peptide (Nle8·21,Tyr34)-pTH (1-34) amide (rat) is a modified form of TRH, where the natural sequence is altered to improve its pharmacokinetic profile. This modification has been shown to enhance receptor binding affinity while reducing degradation by enzymatic pathways, thereby prolonging its biological activity.
The significance of this compound is further underscored by its role in investigating the hypothalamic-pituitary-thyroid axis. TRH plays a crucial role in regulating thyroid hormone secretion, and its analogs have been explored for treating various endocrine disorders. The modified peptide (Nle8·21,Tyr34)-pTH (1-34) amide (rat) offers a more sustained release of biological activity compared to unmodified TRH, making it a promising candidate for therapeutic intervention.
Recent studies have demonstrated the utility of this peptide in preclinical models for assessing thyroid function and exploring potential treatments for hypothyroidism and hyperthyroidism. The enhanced stability provided by the modifications at positions 8 and 34 allows for more accurate dosing and longer duration of action, which is particularly beneficial in chronic treatment scenarios. This has opened new avenues for researchers to develop novel therapeutic strategies targeting thyroid disorders.
Beyond its applications in endocrinology, (Nle8·21,Tyr34)-pTH (1-34) amide (rat) has also shown promise in immunological research. TRH analogs have been found to modulate immune responses by interacting with specific receptors on immune cells. The modified peptide’s ability to sustain prolonged activity makes it an excellent tool for studying these interactions in detail. This has implications for developing treatments for autoimmune diseases and enhancing vaccine efficacy.
The synthesis of this peptide involves sophisticated chemical techniques that ensure high purity and yield. Advanced solid-phase peptide synthesis (SPPS) methods are commonly employed to achieve the desired modifications at specific positions. The introduction of non-natural amino acids like norleucine at position 8 and tyrosine at position 34 requires precise control over reaction conditions to maintain structural integrity and biological activity.
In terms of commercial availability, CAS No. 105267-88-7 is widely supplied by reputable chemical manufacturers catering to research institutions and pharmaceutical companies. The product is typically available in various formulations, including lyophilized powders or solutions, ensuring ease of use for experimental purposes. Quality control measures are stringent to guarantee consistency across batches, which is crucial for reproducibility in scientific studies.
The application of computational modeling has further enhanced the understanding of how these modifications influence the peptide’s behavior. Molecular dynamics simulations and binding affinity studies have provided insights into the interactions between the modified peptide and its target receptors. These findings are instrumental in optimizing the peptide’s design for improved therapeutic efficacy.
Future research directions may explore additional modifications to enhance the peptide’s pharmacological properties further. For instance, incorporating fluorescent tags or biotinyl groups could facilitate real-time tracking and imaging studies, providing a deeper understanding of its biological mechanisms. Additionally, exploring its potential as an agonist or antagonist in other signaling pathways could uncover new therapeutic applications beyond its current scope.
In conclusion, the compound identified as CAS No. 105267-88-7 and marketed as (Nle8·21,Tyr34)-pTH (1-34) amide (rat) represents a significant advancement in synthetic peptide technology. Its unique structural modifications enhance stability and bioactivity, making it a valuable tool for researchers studying endocrine and immunological pathways. The ongoing research using this peptide promises to yield new insights into thyroid function, immune modulation, and potential therapeutic applications.
105267-88-7 ((Nle8·21,Tyr34)-pTH (1-34) amide (rat)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)